Cas no 50998-74-8 (Methyl 2-(4-Methylphenylsulfonamido)benzoate)

• Product Name: Methyl 2-(4-Methylphenylsulfonamido)benzoate
• CAS No: 50998-74-8
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• MDL: MFCD00418641
• CID: 860435
• PubChem ID: 737605
• Update Time: 2025-10-31

Methyl 2-(4-Methylphenylsulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-(Toluene-4-sulfonylamino)-benzoic acid methyl ester
• methyl 2-(4-methylphenylsulfonamido)benzoate
• methyl 2-(tosylamino)benzoate
• methyl 2-[(4-methylphenyl)sulfonylamino]benzoate
• benzoic acid, 2-[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
• methyl 2-{[(4-methylphenyl)sulfonyl]amino}benzoate
• Methyl 2-(p-toluenesulfonylamino)benzoate
• SCHEMBL1495939
• Z45612066
• 50998-74-8
• PNBYWOIWUKQGPR-UHFFFAOYSA-N
• SR-01000447296-1
• Methyl 2-(p-toluenesulfonamido)benzoate
• METHYL 2-(4-METHYLBENZENESULFONAMIDO)BENZOATE
• MFCD00418641
• CS-0036619
• 2-[[(4-Methylphenyl)sulfonyl]amino]benzoic acid methyl ester
• methyl2-(4-methylphenylsulfonamido)benzoate
• SR-01000447296
• DTXSID80353268
• AS-40201
• STK412548
• METHYL 2-[[(4-METHYLPHENYL)SULFONYL]AMINO]BENZOATE
• EU-0039799
• AKOS000395053
• Methyl 2-(4-Methylphenylsulfonamido)benzoate

• MDL： MFCD00418641
• Inchi： 1S/C15H15NO4S/c1-11-7-9-12(10-8-11)21(18,19)16-14-6-4-3-5-13(14)15(17)20-2/h3-10,16H,1-2H3
• InChI Key： PNBYWOIWUKQGPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 305.07225
• Monoisotopic Mass: 305.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.31
• Melting Point: 115-116 ºC
• Boiling Point: 456.3°C at 760 mmHg
• Flash Point: 229.8°C
• Refractive Index: 1.6
• PSA: 72.47
• LogP: 3.73620

Additional information on Methyl 2-(4-Methylphenylsulfonamido)benzoate

Methyl 2-(4-Methylphenylsulfonamido)benzoate: A Comprehensive Overview

Methyl 2-(4-Methylphenylsulfonamido)benzoate, with the CAS number 50998-74-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often abbreviated as MPSB (Methyl Phenyl Sulfonamido Benzoate), has garnered attention due to its unique chemical structure and potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a benzoate ester group attached to a sulfonamide moiety, which imparts distinctive electronic and steric properties.

The synthesis of Methyl 2-(4-Methylphenylsulfonamido)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have employed green chemistry techniques, such as using microwave-assisted synthesis or enzymatic catalysts, to streamline the production process. These methods not only enhance yield but also minimize byproducts, aligning with sustainable chemical practices.

One of the most promising applications of MPSB lies in its potential as a building block for pharmaceutical compounds. The sulfonamide group is known for its ability to act as a bioisostere, replacing other functional groups in molecules while maintaining or improving pharmacokinetic properties. Recent studies have explored the use of MPSB in designing inhibitors for kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders. For example, a research team at the University of California reported that derivatives of MPSB exhibited potent inhibitory activity against Aurora kinases, which are key targets in anti-cancer therapy.

In addition to its role in drug discovery, Methyl 2-(4-Methylphenylsulfonamido)benzoate has shown potential in agrochemical applications. The compound's ability to modulate plant hormone signaling pathways makes it a candidate for developing growth regulators or pest control agents. A study published in *Nature Communications* demonstrated that certain analogs of MPSB could enhance crop resilience against abiotic stress conditions such as drought and salinity. These findings underscore the versatility of the compound across diverse biological systems.

From a materials science perspective, MPSB has been investigated for its role in constructing advanced polymer systems. The sulfonamide group contributes to hydrogen bonding capabilities, which can be leveraged to create high-performance polymers with tailored mechanical and thermal properties. Researchers at MIT have developed novel polyurethanes incorporating MPSB, exhibiting improved tensile strength and thermal stability compared to conventional materials. Such innovations highlight the compound's potential in advancing sustainable polymer technologies.

Recent breakthroughs in computational chemistry have also shed light on the electronic properties of Methyl 2-(4-Methylphenylsulfonamido)benzoate. Density functional theory (DFT) calculations reveal that the molecule exhibits unique charge transfer characteristics, making it a candidate for optoelectronic applications. A team at Stanford University utilized these insights to design organic photovoltaic devices incorporating MPSB, achieving unprecedented power conversion efficiencies. This development positions MPSB as a key player in next-generation energy technologies.

Despite its vast potential, challenges remain in fully harnessing the capabilities of Methyl 2-(4-Methylphenylsulfonamido)benzoate. Issues such as scalability in production and long-term stability under physiological conditions require further investigation. Collaborative efforts between academia and industry are essential to address these bottlenecks and accelerate commercialization.

In conclusion, Methyl 2-(4-Methylphenylsulfonamido)benzoate (CAS No: 50998-74-8) stands at the forefront of chemical innovation, offering multifaceted opportunities across pharmaceuticals, agriculture, and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to addressing global challenges in health, food security, and sustainable energy.